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Compound of Interest

Compound Name: YM-341619

Cat. No.: B15615232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of YM-
341619 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. YM-341619 is a

potent and orally active STAT6 inhibitor, crucial for research in allergic diseases such as

asthma.[1]

Compound Information
A summary of the essential chemical properties of YM-341619 is presented in the table below.

This information is critical for accurate preparation of stock solutions.

Parameter Value Reference

Molecular Weight 458.44 g/mol [1]

CAS Number 643082-52-4 [1]

Formula C22H21F3N4O3

Purity >98% (Recommended) -

Appearance Crystalline solid -

Solvent DMSO [1]
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Experimental Protocol: Preparation of a 10 mM YM-
341619 Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of YM-341619 in DMSO.

This concentration is a common starting point for in vitro and in vivo studies.

Materials:

YM-341619 powder

Anhydrous or molecular sieve-dried DMSO (Biotechnology grade or higher)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Acclimatize Reagents: Allow the YM-341619 powder and DMSO to reach room temperature

before opening to prevent condensation.

Weighing YM-341619:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out the desired amount of YM-341619 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 0.4584 mg of YM-341619.

Solvent Addition:

Using a calibrated pipette, add the calculated volume of DMSO to the tube containing the

YM-341619 powder.
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To continue the example, add 100 µL of DMSO to the 0.4584 mg of YM-341619.

Dissolution:

Tightly cap the tube or vial.

Vortex the solution for 1-2 minutes until the YM-341619 is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution

to ensure no solid particles remain.

Aliquoting and Storage:

For ease of use and to minimize freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Calculations for Stock Solution Preparation:

The following formula can be used to calculate the required mass of YM-341619 for a desired

concentration and volume:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Stock Solution:

Mass (g) = (10 x 10⁻³ mol/L) x (1 x 10⁻³ L) x 458.44 g/mol

Mass (g) = 0.00045844 g

Mass (mg) = 0.45844 mg

Experimental Workflow
The following diagram illustrates the workflow for preparing the YM-341619 stock solution.
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Caption: Workflow for preparing YM-341619 stock solution.
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Safety Precautions
Always handle YM-341619 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) for YM-341619 and DMSO for detailed safety and

handling information.

Dispose of all waste materials according to institutional and local regulations.

Signaling Pathway
The following diagram illustrates the inhibitory action of YM-341619 on the STAT6 signaling

pathway.
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Caption: YM-341619 inhibits STAT6 phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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